Cas no 716376-21-5 (2-4-methyl-3-(piperidine-1-sulfonyl)phenyl-2,3-dihydro-1,2-benzothiazol-3-one)

• Product Name: 2-4-methyl-3-(piperidine-1-sulfonyl)phenyl-2,3-dihydro-1,2-benzothiazol-3-one
• CAS No: 716376-21-5
• MF: C₁₉H₂₀N₂O₃S₂
• MW: 388.503702163696
• MDL: MFCD06327300
• CID: 5232411
• PubChem ID: 2327953
• Update Time: 2026-03-07

2-4-methyl-3-(piperidine-1-sulfonyl)phenyl-2,3-dihydro-1,2-benzothiazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-methyl-3-(piperidine-1-sulfonyl)phenyl]-2,3-dihydro-1,2-benzothiazol-3-one
• 1,2-Benzisothiazol-3(2H)-one, 2-[4-methyl-3-(1-piperidinylsulfonyl)phenyl]-
• ML086 analog
• 2-4-methyl-3-(piperidine-1-sulfonyl)phenyl-2,3-dihydro-1,2-benzothiazol-3-one

• MDL： MFCD06327300
• Inchi： 1S/C19H20N2O3S2/c1-14-9-10-15(21-19(22)16-7-3-4-8-17(16)25-21)13-18(14)26(23,24)20-11-5-2-6-12-20/h3-4,7-10,13H,2,5-6,11-12H2,1H3
• InChI Key： NKPYARCADGOZKH-UHFFFAOYSA-N
• SMILES： S1C2=C(C=CC=C2)C(=O)N1C1=CC=C(C)C(S(N2CCCCC2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-4-methyl-3-(piperidine-1-sulfonyl)phenyl-2,3-dihydro-1,2-benzothiazol-3-one

Introduction to 2-4-methyl-3-(piperidine-1-sulfonyl)phenyl-2,3-dihydro-1,2-benzothiazol-3-one (CAS No. 716376-21-5)

The compound 2-4-methyl-3-(piperidine-1-sulfonyl)phenyl-2,3-dihydro-1,2-benzothiazol-3-one, identified by its CAS number 716376-21-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound belongs to the benzothiazole class, a scaffold widely recognized for its pharmacological properties and biological activity. The structural features of this molecule, particularly the presence of a piperidine sulfonyl group and a methyl-substituted phenyl ring, contribute to its unique chemical and biological profile.

Recent studies have highlighted the potential of benzothiazole derivatives as therapeutic agents due to their ability to interact with various biological targets. The 2,3-dihydro-1,2-benzothiazol-3-one core is known for its role in modulating enzyme activity and receptor binding, making it a valuable component in drug design. The introduction of the piperidine-1-sulfonyl moiety further enhances the compound's interactions with biological systems, potentially leading to improved efficacy and selectivity.

In the context of modern drug discovery, this compound has garnered attention for its potential applications in treating neurological disorders. The methyl-substituted phenyl group influences the compound's solubility and metabolic stability, which are critical factors in pharmaceutical development. Preliminary investigations suggest that this derivative may exhibit properties relevant to neuroprotection and anti-inflammatory pathways, areas of intense research interest.

The synthesis of 2-4-methyl-3-(piperidine-1-sulfonyl)phenyl-2,3-dihydro-1,2-benzothiazol-3-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential in characterizing the compound's structural integrity.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. Researchers have been exploring its interactions with various enzymes and receptors using computational modeling and experimental techniques. The piperidine-sulfonylphenyl moiety has shown promise in disrupting pathological pathways associated with diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of structurally diverse benzothiazole derivatives in addressing unmet medical needs.

The pharmacokinetic properties of CAS No. 716376-21-5 are also under investigation. Studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when tested in preclinical models. This makes it a promising candidate for further development into an oral therapeutic agent. Additionally, its chemical stability under various conditions has been assessed to ensure its suitability for formulation into drug products.

From a regulatory perspective, the synthesis and characterization of this compound must adhere to Good Manufacturing Practices (GMP) to ensure consistency and safety. Documentation of each synthetic step is crucial for regulatory submissions and clinical trials. Collaborative efforts between chemists, biologists, and pharmacologists are essential in translating laboratory findings into viable therapeutic options.

The role of computational chemistry in understanding the behavior of 2-4-methyl-3-(piperidine-1-sulfonyl)phenyl-2,3-dihydro-1,2-benzothiazol-3-one cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how the molecule interacts with biological targets at an atomic level. These tools have been instrumental in guiding synthetic modifications aimed at improving potency and reducing off-target effects.

Future research directions may include exploring derivative compounds that retain or enhance the pharmacological properties of this lead molecule. By systematically modifying functional groups such as the methyl-substituted phenyl ring or introducing additional heterocycles like pyridine or thiourea derivatives, scientists can generate libraries of compounds for high-throughput screening.

The broader significance of this work lies in advancing our understanding of how benzothiazole-based molecules can be engineered to address complex diseases. The integration of synthetic chemistry with bioinformatics has accelerated the discovery process by enabling rapid evaluation of thousands of potential candidates. This interdisciplinary approach is key to accelerating progress toward new treatments for neurological disorders.

In conclusion,CAS No 716376 21 5 represents a promising entry point for developing novel therapeutic agents targeting neurological diseases. Its unique structural features combined with favorable pharmacokinetic properties make it an attractive candidate for further investigation. As research continues to uncover new biological targets and synthetic strategies,this benzothiazole derivative will undoubtedly play a significant role in shaping future pharmaceutical developments.